Cas no 828276-70-6 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, ethyl ester)

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, ethyl ester structure
828276-70-6 structure
Product Name:Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, ethyl ester
CAS No:828276-70-6
MF:C7H14O6S
MW:226.247461795807
CID:681433
PubChem ID:23283960
Update Time:2025-04-19

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, ethyl ester
    • ethyl 3-hydroxy-4-methylsulfonyloxybutanoate
    • 828276-70-6
    • DTXSID60632548
    • Ethyl 3-hydroxy-4-[(methanesulfonyl)oxy]butanoate
    • SCHEMBL6155710
    • Inchi: 1S/C7H14O6S/c1-3-12-7(9)4-6(8)5-13-14(2,10)11/h6,8H,3-5H2,1-2H3
    • InChI Key: YJKXLYBYKVQXDF-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCC(CC(=O)OCC)O

Computed Properties

  • Exact Mass: 226.05110934g/mol
  • Monoisotopic Mass: 226.05110934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 98.3Ų
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